![molecular formula C15H18ClNO B1391298 {4-[2-(3-Methoxyphenyl)ethyl]phenyl}amine hydrochloride CAS No. 1185303-99-4](/img/structure/B1391298.png)
{4-[2-(3-Methoxyphenyl)ethyl]phenyl}amine hydrochloride
Overview
Description
“{4-[2-(3-Methoxyphenyl)ethyl]phenyl}amine hydrochloride” is a biochemical used for proteomics research . It is a derivative of 4-Methoxyphenethylamine, which inhibits the monoamine oxidase-catalyzed deamination of both tyramine and tryptamine .
Synthesis Analysis
The synthesis of “this compound” involves several steps. One method involves the use of 4-Methoxyphenethylamine as a precursor for the synthesis of other organic compounds by the alkylation reaction . The combined ethyl acetate layer is dried over anhydrous sodium sulfate and evaporated under reduced pressure .Molecular Structure Analysis
The molecular formula of “this compound” is C15H17NO•HCl . Unfortunately, the exact molecular structure could not be retrieved from the search results.Chemical Reactions Analysis
4-Methoxyphenethylamine, a component of “this compound”, is used as a precursor for the synthesis of other organic compounds by the alkylation reaction . It is also involved in the monoamine oxidase-catalyzed deamination of both tyramine and tryptamine .Physical And Chemical Properties Analysis
The molecular weight of “this compound” is 263.76 . More detailed physical and chemical properties could not be retrieved from the search results.Scientific Research Applications
Human Urinary Carcinogen Metabolites
The utility of human urinary carcinogen metabolites, including aromatic amines, in providing critical information about tobacco and cancer has been highlighted. These metabolites are valuable for assessing carcinogen dose, distinguishing exposed from non-exposed individuals, and understanding human carcinogen metabolism. Among them, NNAL and NNAL-Gluc, specific to tobacco products, are notably effective biomarkers for studies on environmental tobacco smoke (ETS) exposure and new tobacco products due to their high sensitivity and specificity. The assays for 1-HOP and tt-MA are also extensively applied, underscoring the significance of urinary carcinogen metabolite biomarkers in future cancer studies related to tobacco (Hecht, 2002).
Methoxychlor as an Environmental Estrogen
Methoxychlor, a proestrogenic pesticide, upon metabolism, produces HPTE, the active estrogenic form. Its exposure results in various reproductive issues in both females and males. While extensive research underscores its reproductive toxicity, its implications on human health warrant further investigation (Cummings, 1997).
Exposure to Benzophenone-3 and Reproductive Toxicity
The study on benzophenone-3 (BP-3), commonly used in skincare and as a food additive, reveals its potential reproductive toxicity in humans and animals. Variations in birth weights and gestational ages in humans, and disruptions in reproductive functions in animals, indicate the endocrine-disrupting effects of BP-3. This study emphasizes the need for standardized future research due to current limitations in exposure and outcome measurements (Ghazipura et al., 2017).
Chemical Warfare Agent Degradation Products
The review on chemical warfare (CW) agent degradation products addresses their formation, environmental fate, and toxicity. Key degradation products like thiodiglycol, Lewisite oxide, and EA 2192 are highlighted for their persistence and toxicity. This comprehensive assessment of CW agent degradation products aids in understanding their implications for environmental and occupational health (Munro et al., 1999).
Safety and Hazards
Mechanism of Action
Target of Action
It’s structurally similar compound, 4-methoxyphenethylamine, is known to inhibit the monoamine oxidase-catalyzed deamination of both tyramine and tryptamine . This suggests that {4-[2-(3-Methoxyphenyl)ethyl]phenyl}amine hydrochloride might also interact with monoamine oxidase or similar enzymes.
Mode of Action
Based on the known action of 4-methoxyphenethylamine, it can be hypothesized that this compound might interact with its targets (potentially monoamine oxidase) and inhibit their activity . This inhibition could result in decreased deamination of monoamines, leading to an increase in the levels of these neurotransmitters.
Biochemical Analysis
Biochemical Properties
{4-[2-(3-Methoxyphenyl)ethyl]phenyl}amine hydrochloride plays a significant role in biochemical reactions. It interacts with enzymes such as monoamine oxidase, inhibiting its activity. This inhibition affects the deamination of neurotransmitters like tyramine and tryptamine . Additionally, it serves as a precursor for the synthesis of other organic compounds through alkylation reactions .
Cellular Effects
The effects of this compound on various cell types include alterations in cell signaling pathways, gene expression, and cellular metabolism. It influences the function of cells by modulating the activity of enzymes and proteins involved in these processes. For instance, its interaction with monoamine oxidase can impact neurotransmitter levels, thereby affecting neuronal signaling and function .
Molecular Mechanism
At the molecular level, this compound exerts its effects through binding interactions with biomolecules. It inhibits the activity of monoamine oxidase by binding to its active site, preventing the deamination of neurotransmitters. This inhibition leads to increased levels of neurotransmitters, which can influence various physiological processes .
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of this compound can change over time. The compound’s stability and degradation are crucial factors that influence its long-term effects on cellular function. Studies have shown that it remains stable under specific conditions, but its activity may decrease over extended periods due to degradation .
Dosage Effects in Animal Models
The effects of this compound vary with different dosages in animal models. At lower doses, it may exhibit beneficial effects by modulating neurotransmitter levels. At higher doses, it can cause toxic or adverse effects, such as neurotoxicity or disruptions in metabolic processes .
Metabolic Pathways
This compound is involved in metabolic pathways that include the inhibition of monoamine oxidase. This interaction affects the metabolic flux of neurotransmitters, leading to changes in their levels and activity. The compound may also interact with other enzymes and cofactors involved in these pathways .
Transport and Distribution
Within cells and tissues, this compound is transported and distributed through specific transporters and binding proteins. These interactions influence its localization and accumulation, affecting its overall activity and function .
Subcellular Localization
The subcellular localization of this compound is determined by targeting signals and post-translational modifications. These factors direct the compound to specific compartments or organelles, where it exerts its effects on cellular processes .
Properties
IUPAC Name |
4-[2-(3-methoxyphenyl)ethyl]aniline;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H17NO.ClH/c1-17-15-4-2-3-13(11-15)6-5-12-7-9-14(16)10-8-12;/h2-4,7-11H,5-6,16H2,1H3;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PTMJKXPCUKBUJF-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1)CCC2=CC=C(C=C2)N.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H18ClNO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
263.76 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1185303-99-4 | |
Record name | Benzenamine, 4-[2-(3-methoxyphenyl)ethyl]-, hydrochloride (1:1) | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1185303-99-4 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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